2-Bromo-N-cyclopropylpyrimidin-4-amine

• CAS No.: 1209459-12-0
• Molecular Formula: C7H8BrN3
• Molecular Weight: 214.06 g/mol
• IUPAC Name: 2-bromo-N-cyclopropylpyrimidin-4-amine
• InChI: InChI=1S/C7H8BrN3/c8-7-9-4-3-6(11-7)10-5-1-2-5/h3-5H,1-2H2,(H,9,10,11)
• InChI Key: BRYODIWZIRSEDN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=NC(=NC=C2)Br

Description

2-Bromo-N-cyclopropylpyrimidin-4-amine is a pyrimidine derivative featuring a bromine atom at the 2-position and a cyclopropylamine substituent at the 4-position. Pyrimidine derivatives are critical intermediates in medicinal chemistry, particularly in kinase inhibitor development and agrochemical synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-N-cyclopropylpyrimidin-4-amine typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction between a β-dicarbonyl compound and a guanidine derivative.

Cyclopropylation: The cyclopropyl group can be introduced through a nucleophilic substitution reaction using cyclopropylamine.

Industrial Production Methods

In an industrial setting, the production of 2-Bromo-N-cyclopropylpyrimidin-4-amine may involve large-scale batch or continuous flow processes. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high yield and purity of the final product. The use of automated reactors and advanced purification techniques, such as crystallization and chromatography, is common in industrial production.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-N-cyclopropylpyrimidin-4-amine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation or reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Nucleophiles like amines, thiols, and alkoxides in the presence of a base.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Coupling Reactions: Palladium catalysts and boronic acids or esters.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted pyrimidines can be formed.

Oxidation Products: Oxidized derivatives of the pyrimidine ring.

Reduction Products: Reduced forms of the compound, such as amines or alcohols.

Coupling Products: Biaryl or diaryl compounds formed through coupling reactions.

Scientific Research Applications

2-Bromo-N-cyclopropylpyrimidin-4-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a kinase inhibitor.

Industry: Utilized in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-N-cyclopropylpyrimidin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the cyclopropyl group play crucial roles in binding to the active site of the target molecule, leading to inhibition or activation of its function. The compound may interfere with cellular pathways, such as signal transduction or metabolic processes, resulting in its observed biological effects.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Table 1: Substituent Comparison

Compound	Molecular Formula	Molar Mass (g/mol)	Substituent	Key Reactivity Notes
5-Bromo-2-chloro-N-cyclopentylpyrimidin-4-amine	C₉H₁₁BrClN₃	276.56	Cyclopentyl	High yield (85%); steric bulk
5-Bromo-2-chloro-N-(pyridin-4-ylmethyl)pyrimidin-4-amine	C₁₀H₈BrClN₄	299.55	Pyridin-4-ylmethyl	Aromatic interactions; higher polarity
2-Bromo-N-cyclopropylpyrimidin-4-amine	C₇H₈BrN₃	~230.06 (estimated)	Cyclopropyl	Lower steric hindrance; enhanced ring strain

Physicochemical and Structural Properties

• Crystallography : Analogs like 5-bromo-2-chloropyrimidin-4-amine (CAS 64376-18-7) exhibit planar pyrimidine rings with intermolecular hydrogen bonds (N–H···N), forming 2D networks. Such interactions may influence solubility and stability .
• Thermal Stability : Cyclopropane’s ring strain may lower melting points compared to cyclopentyl analogs, though experimental data are needed for confirmation.